N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-2-thiophenecarboxamide

• IUPAC Name: N-(6-methyl-2-phenylbenzotriazol-5-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H14N4OS/c1-12-10-15-16(21-22(20-15)13-6-3-2-4-7-13)11-14(12)19-18(23)17-8-5-9-24-17/h2-11H,1H3,(H,19,23)
• InChI Key: XEBRNERQSCQYKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC=CS3)C4=CC=CC=C4
• Molecular Formula: C18H14N4OS
• Molecular Weight: 334.4 g/mol

Description

N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-2-thiophenecarboxamide is a complex organic compound with potential applications in various scientific fields. Its synthesis and properties offer valuable insights into organic chemistry and material science.

Synthesis Analysis

The synthesis of compounds similar to N-(6-methyl-2-phenyl-2H-1,2,3-benzotriazol-5-yl)-2-thiophenecarboxamide involves multiple steps, typically starting from basic organic compounds and involving reactions such as cyclization, acylation, and amine coupling. For instance, the synthesis of related benzamides and thiophene derivatives has been reported using starting materials like 2-(4-methylphenyl)acetic acid, 1,2,3-trimethoxybenzene, and substituted benzoyl chlorides (Ravinaik et al., 2021).

Molecular Structure Analysis

The molecular structure of this compound and related ones has been established using techniques such as spectral analysis and X-ray diffraction. These techniques help in understanding the spatial arrangement of atoms and the presence of specific functional groups (Sharma et al., 2016).

Chemical Reactions and Properties

Compounds in this class exhibit various chemical reactions, such as interactions with organic reagents to form new derivatives. They can undergo reactions like amide coupling and displacement reactions, contributing to their diverse chemical properties (Amr et al., 2010).

Physical Properties Analysis

The physical properties, including crystallization, melting points, and solubility, are influenced by the molecular structure. For example, the crystallization in a specific space group and the formation of hydrogen bonds can be crucial for determining the physical characteristics of these compounds (Sagar et al., 2018).

Chemical Properties Analysis

The chemical properties of such compounds are often analyzed in the context of their potential biological or pharmacological activities. For instance, antimicrobial, anticancer, and other biological activities can be determined through in vitro and in vivo assays. The structure-activity relationship is a key aspect of these analyses (Sharma et al., 2011).